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Compound of Interest

Compound Name: 4-Hydroxy biphenyl-d5
Cat. No.: B12398755
Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the typical data and methodologies
presented in a Certificate of Analysis (CoA) for the isotopically labeled compound, 4-Hydroxy
biphenyl-d5. This internal standard is crucial for accurate quantification in analytical and
pharmacokinetic studies.

Compound Information

4-Hydroxy biphenyl-d5 is a deuterium-labeled analog of 4-hydroxybiphenyl. It is primarily
utilized as an internal standard in analytical methodologies, such as mass spectrometry and
liquid chromatography, to ensure precise quantification of biphenyl and its metabolites in
biological samples.[1][2]

Table 1: General Information
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Parameter Value

Compound Name 4-Hydroxy biphenyl-d5
CAS Number 1126389-67-0[1][3][4]
Molecular Formula C12H5Ds0[3]

Molecular Weight 175.24 g/mol [3][4]
Synonyms [1,1'-biphenyl]-4-ol-d5[1]

Physicochemical Properties

The physical and chemical characteristics of 4-Hydroxy biphenyl-d5 are essential for its
proper handling, storage, and use in experimental settings. While specific experimental data for
the deuterated compound is not publicly available, the properties of its non-deuterated analog
provide a reliable reference.

Table 2: Physicochemical Data

Specification (based on 4-

Property Hydroxybiphenyl)

Appearance White to tan powder or flakes[5][6]
Melting Point 164-166 °C[6][7]

Boiling Point 305-308 °C[7]

Solubility Soluble in oxygenated solvents|[5]

Analytical Data

A Certificate of Analysis for a reference standard like 4-Hydroxy biphenyl-d5 would typically
include the following analytical data to confirm its identity, purity, and isotopic enrichment.

Table 3: Purity and Isotopic Enrichment
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Analysis Method Result

Chemical Purity HPLC, GC-MS >98%

Isotopic Enrichment Mass Spectrometry >99 atom % D

Residual Solvents GC-HS Conforms to specification
Elemental Analysis Combustion Analysis Conforms to theoretical values
Water Content Karl Fischer Titration <0.5%

Experimental Protocols

The following are detailed methodologies for the key experiments typically cited in a CoA for 4-
Hydroxy biphenyl-d5.

High-Performance Liquid Chromatography (HPLC) for
Chemical Purity

 Instrumentation: A standard HPLC system equipped with a UV detector.
e Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 pm).

* Mobile Phase: A gradient of acetonitrile and water.

e Flow Rate: 1.0 mL/min.

e Detection: UV at 254 nm.

e Procedure: A solution of 4-Hydroxy biphenyl-d5 is prepared in the mobile phase and
injected into the HPLC system. The retention time and peak area are recorded to determine
the purity of the compound.

Gas Chromatography-Mass Spectrometry (GC-MS) for
Identity and Purity

¢ Instrumentation: A GC system coupled with a mass spectrometer.
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e Column: A non-polar capillary column (e.g., 30 m x 0.25 mm, 0.25 pm film thickness).
o Carrier Gas: Helium.

 Injection Mode: Splitless.

o Temperature Program: An initial temperature of 100°C, ramped to 280°C.

o Mass Spectrometry: Electron lonization (El) at 70 eV.

e Procedure: The sample is injected into the GC, where it is vaporized and separated based
on its boiling point and interaction with the column. The separated components then enter
the mass spectrometer, where they are ionized and fragmented. The resulting mass
spectrum provides a unigue fragmentation pattern that confirms the identity and purity of the
compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation

 Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).
e Solvent: Deuterated solvent such as DMSO-ds or Chloroform-d.
o Experiments: 'H NMR and 3C NMR spectra are acquired.

e Procedure: A small amount of the sample is dissolved in the deuterated solvent and placed
in the NMR spectrometer. The resulting spectra provide detailed information about the
molecular structure, confirming the positions of the deuterium atoms.

Visualizations
Certification Workflow

The following diagram illustrates the typical workflow for the certification of a chemical
reference standard like 4-Hydroxy biphenyl-d5.
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Figure 1: Certification Workflow for 4-Hydroxy biphenyl-d5

Click to download full resolution via product page

Caption: Certification Workflow for 4-Hydroxy biphenyl-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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